N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)phenyl]-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C22H20N4O3S/c1-26(2)30(28,29)16-13-11-15(12-14-16)22(27)25-18-8-4-3-7-17(18)21-23-19-9-5-6-10-20(19)24-21/h3-14H,1-2H3,(H,23,24)(H,25,27)
• InChI Key: RHEARVDFTRTNQV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4N3
• Molecular Formula: C22H20N4O3S
• Molecular Weight: 420.5 g/mol

Description

“N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-4-(N,N-dimethylsulfamoyl)benzamide” is a complex organic compound. It is related to a class of compounds that have been studied for their potential therapeutic applications.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a Pd(II) complex was synthesized with a similar ligand in good yield. The synthesis involved the use of IR, UV-visible, 1H-NMR, 13C-NMR, mass spectroscopy, TGA and powder XRD techniques.

Molecular Structure Analysis

The structure of similar compounds and their complexes has been characterized using various techniques such as IR, UV-visible, 1H-NMR, 13C-NMR, mass spectroscopy, TGA and powder XRD. The spectral data indicated the bidentate bonding mode for bis-benzimidazole and suggested a tetrahedral geometry for the metal complex.

Chemical Reactions Analysis

The reactions of similar compounds have been studied. For example, reactions of N-(benzo[d]thiazol-2-yl)pyrazine-2-carboxamide and N-(1H-benzo[d]imidazol-2-yl)pyrazine-2-carboxamide ligands with Ru(PPh3)3ClH(CO) and Ru(PPh3)3(CO)2H2 precursors afforded the respective organo-carboxamide ruthenium(II) complexes.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, a similar compound was found to have a high degree of stability under ambient conditions and formed a transparent and homogeneous film in TFTs.

Scientific Research Applications

Anticancer Potential

• The compound has been investigated for its antiproliferative effects against cancer cell lines. . This suggests its potential as an anticancer drug.

Antiangiogenic Activity

• The same Pd(II) complex exhibited an antiangiogenic effect, which is crucial for inhibiting tumor growth. .

Apoptosis Promotion

• The Pd(II) complex promotes apoptosis, as verified by DNA condensation and FACS analysis. .

DNA Interaction

• The complex binds to double-stranded calf thymus DNA, showing a strong π–π stacking interaction with the base pairs. .

Drug-Likeness Properties

• Based on experimental results, the Pd(II) complex exhibits drug-like properties. .

Heterocyclic Chemistry

• The compound’s structure contains benzimidazole and sulfonamide moieties, making it relevant in heterocyclic chemistry. .

Mechanism of Action

Target of Action

It’s known that benzimidazole derivatives are key components to functional molecules used in a variety of applications, including pharmaceuticals .

Mode of Action

Benzimidazole derivatives have been associated with a variety of biological activities, including antitumor effects .

Biochemical Pathways

Benzimidazole derivatives have been shown to exhibit antitumor activity, suggesting they may interact with pathways related to cell proliferation and apoptosis .

Future Directions

The future directions for the study of “N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-4-(N,N-dimethylsulfamoyl)benzamide” and similar compounds could involve further optimization of their synthesis, detailed study of their mechanisms of action, and exploration of their potential therapeutic applications.